Cas no 2228546-28-7 (1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine
• CAS No: 2228546-28-7
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6183284
• PubChem ID: 165673333
• Update Time: 2025-07-19

1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine
• EN300-1799342
• 2228546-28-7

• Inchi： 1S/C11H13F2NO/c1-14-11(3-4-11)8-5-7(12)6-9(13)10(8)15-2/h5-6,14H,3-4H2,1-2H3
• InChI Key： RLBRBENAIKZFIX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)C1(CC1)NC)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine (CAS No. 2228546-28-7)

The compound 1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine (CAS No. 2228546-28-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive combination of a cyclopropylamine core and a difluoromethoxyphenyl moiety makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for novel bioactive compounds, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated aromatic compounds like 1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and neurology. The presence of fluorine atoms and a methoxy group in its structure contributes to its unique electronic and steric effects, which are often leveraged to improve drug-receptor interactions. This aligns with the growing trend of rational drug design, where molecular modifications are tailored to optimize pharmacokinetics and pharmacodynamics.

From a synthetic chemistry perspective, the preparation of CAS No. 2228546-28-7 involves multi-step organic transformations, including cyclopropanation and N-methylation. Its synthesis is often highlighted in academic literature as a case study for advanced heterocyclic chemistry. The compound's stability under various conditions also makes it a valuable intermediate for further derivatization, a feature highly sought after in high-throughput screening libraries. Laboratories focusing on fragment-based drug discovery frequently incorporate such scaffolds to explore new chemical space.

The agrochemical industry has also shown interest in 1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine, particularly for its potential as a precursor to crop protection agents. Fluorinated compounds are known to exhibit improved pest resistance and environmental persistence, addressing key challenges in modern agriculture. This ties into broader discussions about sustainable chemistry and the need for eco-friendly alternatives to traditional pesticides. As regulatory pressures mount, compounds like this are being reevaluated for their balance of efficacy and safety.

Analytical characterization of CAS No. 2228546-28-7 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are essential for reproducible research outcomes. The compound's spectral data is often shared in open-access databases, supporting the open science movement that prioritizes transparency in chemical research. This practice aligns with the increasing use of AI-driven drug discovery platforms, which rely on high-quality datasets to predict molecular behavior.

Looking ahead, the versatility of 1-(3,5-difluoro-2-methoxyphenyl)-N-methylcyclopropan-1-amine positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, materials science, or catalysis, its applications continue to expand. As the scientific community prioritizes green chemistry principles, future work on this compound will likely focus on optimizing its synthesis for minimal environmental impact while maximizing functional utility. This dual emphasis ensures its relevance in both academic and industrial settings for years to come.